Cas no 880813-11-6 (N-(4-bromobenzyl)-2-(morpholin-4-yl)ethanamine)

• Product Name: N-(4-bromobenzyl)-2-(morpholin-4-yl)ethanamine
• CAS No: 880813-11-6
• MF: C₁₃H₁₉BrN₂O
• MW: 299.206762552261
• CID: 6782555
• PubChem ID: 4722429
• Update Time: 2025-05-24

N-(4-bromobenzyl)-2-(morpholin-4-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• AKOS000238427
• SCHEMBL4244933
• N-(4-bromobenzyl)-N-[2-(4-morpholinyl)ethyl]amine
• STK294206
• AN-465/42888908
• 880813-11-6
• MCULE-7155941629
• F88331
• (4-Bromo-benzyl)-(2-morpholin-4-yl-ethyl)-amine
• N-[(4-bromophenyl)methyl]-2-morpholin-4-ylethanamine
• N-(4-bromobenzyl)-2-(morpholin-4-yl)ethanamine

• Inchi： 1S/C13H19BrN2O/c14-13-3-1-12(2-4-13)11-15-5-6-16-7-9-17-10-8-16/h1-4,15H,5-11H2
• InChI Key： GYYNPAMRMGYNDP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNCCN1CCOCC1

Computed Properties

• Exact Mass: 298.06808g/mol
• Monoisotopic Mass: 298.06808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 24.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(4-bromobenzyl)-2-(morpholin-4-yl)ethanamine

Introduction to N-(4-bromobenzyl)-2-(morpholin-4-yl)ethanamine (CAS No. 880813-11-6)

N-(4-bromobenzyl)-2-(morpholin-4-yl)ethanamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 880813-11-6, has garnered attention due to its potential applications in drug development and biochemical research. The presence of both bromobenzyl and morpholine moieties in its molecular structure imparts distinct reactivity and binding capabilities, making it a valuable intermediate in the synthesis of more complex pharmacological agents.

The compound's molecular formula and structural configuration are crucial in understanding its chemical behavior and biological activity. The 4-bromobenzyl group, a halogenated aromatic ring, is known for its ability to participate in various chemical reactions, including cross-coupling reactions, which are widely employed in medicinal chemistry. On the other hand, the morpholin-4-yl moiety introduces a nitrogen-containing heterocycle that can enhance solubility and metabolic stability, key factors in drug design. These features make N-(4-bromobenzyl)-2-(morpholin-4-yl)ethanamine a versatile building block for the development of novel therapeutic compounds.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both bromobenzyl and morpholine groups. These structural elements have been observed to contribute to enhanced binding affinity and selectivity when incorporated into drug molecules. For instance, studies have shown that derivatives of this compound exhibit promising activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. This has led to its investigation as a lead compound in the development of new anti-inflammatory agents.

The synthesis of N-(4-bromobenzyl)-2-(morpholin-4-yl)ethanamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. The bromobenzyl group serves as an excellent handle for further functionalization, allowing chemists to introduce additional substituents or linkages tailored to specific pharmacological requirements. Similarly, the morpholine ring provides a scaffold for modulating physicochemical properties, ensuring better pharmacokinetic profiles.

Recent research has highlighted the importance of structure-activity relationships (SAR) in optimizing the efficacy of drug candidates derived from N-(4-bromobenzyl)-2-(morpholin-4-yl)ethanamine. By systematically varying substituents on the bromobenzyl and morpholine moieties, researchers have been able to fine-tune the biological activity of derived compounds. This approach has led to the identification of several potent analogs with improved therapeutic potential. For example, modifications aimed at enhancing binding interactions with target proteins have resulted in compounds with significantly higher affinity and selectivity.

The role of computational chemistry in designing and optimizing derivatives of N-(4-bromobenzyl)-2-(morpholin-4-yl)ethanamine cannot be overstated. Molecular modeling techniques have enabled researchers to predict the binding modes of these compounds with biological targets with remarkable accuracy. This has facilitated the rational design of novel analogs with enhanced potency and reduced side effects. Furthermore, virtual screening methods have been employed to identify promising candidates from large libraries of derivatives, streamlining the drug discovery process.

In conclusion, N-(4-bromobenzyl)-2-(morpholin-4-yl)ethanamine (CAS No. 880813-11-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its potential as a lead compound in drug development is underscored by its ability to participate in diverse chemical reactions and modulate biological activity effectively. As research continues to uncover new therapeutic applications for this compound and its derivatives, it is likely to remain a cornerstone in medicinal chemistry innovation.